Cas no 62737-92-2 (2H-Thiopyran, 2-(3-butenyl)tetrahydro-)
62737-92-2 structure
Product Name:2H-Thiopyran, 2-(3-butenyl)tetrahydro-
CAS No:62737-92-2
MF:C9H16S
MW:156.288341522217
CID:433571
PubChem ID:12350945
Update Time:2025-04-19
2H-Thiopyran, 2-(3-butenyl)tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Thiopyran, 2-(3-butenyl)tetrahydro-
- 2-but-3-enylthiane
- 62737-92-2
- 2-(But-3-en-1-yl)thiane
- 2-(But-3-en-1-yl)tetrahydro-2H-thiopyran
- DTXSID80493279
-
- Inchi: 1S/C9H16S/c1-2-3-6-9-7-4-5-8-10-9/h2,9H,1,3-8H2
- InChI Key: HINLBPJPHGHQMX-UHFFFAOYSA-N
- SMILES: S1CCCCC1CCC=C
Computed Properties
- Exact Mass: 156.09738
- Monoisotopic Mass: 156.09727168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 98.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- PSA: 0
2H-Thiopyran, 2-(3-butenyl)tetrahydro- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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